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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106 Get Quote

Essential Safety and Handling Guide for 1,4-
Benzenedimethanol-d4
This guide provides immediate, essential safety and logistical information for handling 1,4-
Benzenedimethanol-d4 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment
1,4-Benzenedimethanol-d4 is classified as a substance that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1] Therefore, adherence to strict safety

protocols and the use of appropriate personal protective equipment (PPE) are mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Chemical splash-resistant with

side protection. A face shield

may be necessary in some

situations.[1]

Hand Protection Chemical-Resistant Gloves

Impervious gloves are

recommended. Glove material

should be selected based on

workplace evaluation of

hazards.[1]

Body Protection Laboratory Coat

Standard laboratory coat and

close-toed footwear are the

minimum requirements.[1]

Respiratory Protection Respirator (if needed)

Not typically required with

adequate engineering controls

like a fume hood.[1]

Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling Procedures:

Ventilation: Always handle 1,4-Benzenedimethanol-d4 in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[1][2]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[2]

Personal Hygiene: Wash hands thoroughly after handling the material.[1][2] Do not eat,

drink, or smoke in the handling area.[1]

Clothing: Immediately remove any clothing that becomes contaminated.[1]

Storage Procedures:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Emergency and First Aid Measures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Skin Contact

Immediately flush the skin with plenty of running

water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Seek

medical attention if irritation occurs.[1]

Eye Contact

Immediately flush the eyes with running water

for at least 15 minutes, holding the eyelids open.

[1] Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[1] Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of 1,4-Benzenedimethanol-d4 and its containers is essential to prevent

environmental contamination and comply with regulations.

Disposal Steps:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and any state

or local regulations.[1]
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Containment: Collect waste material in a suitable, labeled, and closed container.[3] Do not

mix with other waste.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]

Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 1,4-
Benzenedimethanol-d4.

Workflow for Safe Handling of 1,4-Benzenedimethanol-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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